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Compound of Interest

Compound Name:
1,5-Anhydro-1-phenethylsorbitol

tetraacetate

CAS No.: 114421-40-8

Cat. No.: B568646

Get Quote

Synthesis, Structural Properties, and
Pharmacological Relevance[1]
Chemical Identity & Structural Logic
The compound is a derivative of 1,5-anhydro-D-glucitol (often historically referred to as 1,5-

anhydro-D-sorbitol).[1] The "phenethyl" designation indicates a 2-phenylethyl group attached at

the C1 position (the pseudo-anomeric center), and "tetraacetate" confirms that the four

hydroxyl groups at C2, C3, C4, and C6 are protected as acetate esters.[1]
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Property Specification

Common Name Phenethylsorbitol Tetraacetate

IUPAC Name
1,5-Anhydro-1-C-(2-phenylethyl)-2,3,4,6-tetra-

O-acetyl-D-glucitol

CAS Registry 114421-40-8

Molecular Formula C₂₆H₃₄O₉

Molecular Weight ~490.54 g/mol

Core Scaffold C-Glucoside (Pyranose form)

Key Feature Hydrolytically stable C-C anomeric bond

Synthesis & Reaction Mechanism
The synthesis of phenethylsorbitol tetraacetate typically follows the Gluconolactone Addition-

Reduction Protocol.[1] This method is preferred over radical allylation for generating saturated

alkyl appendages like the phenethyl group.[1]

Experimental Protocol: C-Glycosylation via Lactone Addition
Note: This protocol synthesizes the core scaffold.[1] Standard deprotection/reprotection steps

are assumed.

Reagents:

2,3,4,6-Tetra-O-benzyl-D-glucono-1,5-lactone (Starting Material)[1]

Phenethylmagnesium bromide (Grignard Reagent)[1]

Triethylsilane (Et₃SiH) & Boron trifluoride diethyl etherate (BF₃[1]·OEt₂)

Acetic Anhydride (Ac₂O) / Pyridine[1]

Step-by-Step Methodology:

Nucleophilic Addition:
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Dissolve 2,3,4,6-tetra-O-benzyl-D-glucono-1,5-lactone in anhydrous THF under N₂

atmosphere at -78°C.

Slowly add Phenethylmagnesium bromide (1.2 equiv).[1] The Grignard reagent attacks the

carbonyl carbon (C1), forming the lactol (hemiketal).[1]

Mechanism:[1] This establishes the carbon framework but leaves a tertiary alcohol at C1.

[1]

Stereoselective Reduction (The Kishi Reduction):

Treat the crude lactol with Et₃SiH (3 equiv) and BF₃[1]·OEt₂ (2 equiv) in CH₂Cl₂ at -40°C.

[1]

Causality: The Lewis acid (BF₃) promotes the formation of an oxocarbenium ion

intermediate.[1] The silane (Et₃SiH) delivers a hydride from the thermodynamically favored

axial face, resulting in the β-C-glucoside (equatorial phenethyl group) as the major

product.[1]

Global Deprotection & Acetylation:

Perform hydrogenolysis (H₂/Pd-C) to remove benzyl groups.[1]

React the resulting free polyol with Ac₂O and Pyridine to yield the final Phenethylsorbitol

Tetraacetate.[1]

Visualization: Synthetic Pathway

Glucono-1,5-lactone
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Et3SiH Reduction
+ Acetylation

Click to download full resolution via product page

Figure 1: Synthetic route from gluconolactone to phenethylsorbitol tetraacetate via

oxocarbenium reduction.[1]
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Applications & Pharmacological Relevance[1][2]
A. SGLT2 Inhibitor Homology
Phenethylsorbitol tetraacetate is a structural homologue to the gliflozin class of drugs (e.g.,

Dapagliflozin, Canagliflozin).[1]

Mechanism: SGLT2 inhibitors block glucose reabsorption in the kidney.[1] They require a

glucose moiety (to bind the SGLT2 active site) linked to a lipophilic aglycone (usually an aryl

group).[1]

Role of Phenethylsorbitol: While commercial gliflozins typically use a benzyl or biphenyl

linkage, the phenethyl linker provides a specific probe for the "Aglycone Binding Pocket"

depth.[1]

Research Insight: The two-carbon spacer (phenethyl) increases flexibility compared to the

rigid benzyl linker.[1] This molecule is used in Structure-Activity Relationship (SAR) studies

to determine the optimal distance between the sugar ring and the distal aromatic ring for

maximum binding affinity.[1]

B. Metabolic Stability (C-Glycoside Advantage)
Unlike O-glycosides, which are rapidly degraded by intestinal glucosidases, the C-glycosidic

bond in phenethylsorbitol tetraacetate renders it hydrolytically inert.[1]

Utility: It serves as a robust internal standard in metabolic assays or as a scaffold for

designing oral drugs that must survive the GI tract intact.[1]

Visualization: Structural Homology (SGLT2 Class)

Commercial SGLT2 Inhibitor (e.g., Dapagliflozin) Phenethylsorbitol Tetraacetate (Analogue)

Glucose Ring -- [CH2] -- Phenyl -- Ethyl

SAR Variable: Linker Length
(1 Carbon vs. 2 Carbons)

Glucose Ring -- [CH2-CH2] -- Phenyl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.evitachem.com/product/evt-1445940
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: SAR comparison showing the linker length difference between standard SGLT2

inhibitors and the phenethyl analogue.[1]

Analytical Profile & Quality Control
To validate the synthesis of CAS 114421-40-8, the following analytical signatures must be

confirmed.

Method Expected Signature

¹H NMR (CDCl₃)

δ 7.1-7.3: Multiplet (5H, aromatic ring).δ 1.9-2.1:

Four singlets (12H, Acetyl-CH₃).δ 1.6-1.9:

Multiplets for the phenethyl CH₂-CH₂ linker.δ

3.5-5.2: Skeletal protons of the pyranose ring

(distinct chemical shifts due to acetylation).[1]

¹³C NMR

C1 Anomeric: Shifted upfield (~70-78 ppm)

compared to O-glycosides (~90-100 ppm) due

to the C-C bond.Carbonyls: ~170 ppm (Acetate

C=O).[1]

Mass Spectrometry

[M+Na]⁺: Expect peak at ~513

m/z.Fragmentation: Loss of acetic acid units (M-

60) is common in ESI/EI.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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